molecular formula C10H15NO B3195417 4-Ethoxy-3,5-dimethylaniline CAS No. 90257-69-5

4-Ethoxy-3,5-dimethylaniline

Cat. No.: B3195417
CAS No.: 90257-69-5
M. Wt: 165.23 g/mol
InChI Key: LTVQGUAFAOWUIM-UHFFFAOYSA-N
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Description

4-Ethoxy-3,5-dimethylaniline is a substituted aniline derivative featuring an ethoxy group (-OCH₂CH₃) at the para position and methyl groups (-CH₃) at the meta (3,5) positions of the benzene ring. This compound is structurally related to phenethylamine derivatives like Escaline (4-ethoxy-3,5-dimethoxybenzeneethanamine hydrochloride), a research compound with psychoactive properties . However, unlike Escaline, 4-Ethoxy-3,5-dimethylaniline lacks the ethylamine side chain, making it a simpler aromatic amine. Its molecular formula is C₁₀H₁₅NO, with applications in organic synthesis and pharmaceutical intermediates .

Properties

CAS No.

90257-69-5

Molecular Formula

C10H15NO

Molecular Weight

165.23 g/mol

IUPAC Name

4-ethoxy-3,5-dimethylaniline

InChI

InChI=1S/C10H15NO/c1-4-12-10-7(2)5-9(11)6-8(10)3/h5-6H,4,11H2,1-3H3

InChI Key

LTVQGUAFAOWUIM-UHFFFAOYSA-N

SMILES

CCOC1=C(C=C(C=C1C)N)C

Canonical SMILES

CCOC1=C(C=C(C=C1C)N)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs by Substituent Type

Alkoxy-Substituted Derivatives
Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) Key Properties/Applications Synthesis Method References
4-Ethoxy-3,5-dimethylaniline 4-OCH₂CH₃, 3,5-CH₃ C₁₀H₁₅NO 165.23 Intermediate in organic synthesis; research applications. Ethoxylation of 3,5-dimethylaniline (hypothesized).
4-Methoxy-3,5-dimethylaniline 4-OCH₃, 3,5-CH₃ C₉H₁₃NO 151.21 NMR δ 3.65 (s, OCH₃); used in polymer chemistry. Methylation of 3,5-dimethylaniline.

Key Differences :

  • Ethoxy vs.
  • Synthetic Routes : Methoxy derivatives are synthesized via direct methylation, while ethoxy analogs require longer-chain alkoxylation .
Halogen-Substituted Derivatives
Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) Key Properties/Applications Synthesis Method References
4-Bromo-3,5-dimethylaniline 4-Br, 3,5-CH₃ C₈H₁₀BrN 200.10 NMR δ 6.44 (s, aromatic H); intermediate in drug synthesis. Bromination using N-bromosuccinimide (NBS).
4-Fluoro-3,5-dimethylaniline HCl 4-F, 3,5-CH₃ C₇H₉ClFN 161.45 Off-white solid; used in pharmaceutical intermediates. Fluorination followed by HCl treatment.

Key Differences :

  • Electron Effects : Bromine (electron-withdrawing) decreases electron density on the aromatic ring, enhancing electrophilic substitution reactivity compared to ethoxy (electron-donating).
  • Applications : Halogenated derivatives are preferred in cross-coupling reactions (e.g., Suzuki-Miyaura) for drug development .
Chloro-Substituted Derivatives
Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) Key Properties/Applications Synthesis Method References
4-Chloro-2,5-dimethylaniline 4-Cl, 2,5-CH₃ C₈H₁₀ClN 155.63 Marketed for agrochemical intermediates; production capacity ~5,000 tons/year (2025). Chlorination of 2,5-dimethylaniline.

Positional Effects :

Physicochemical and Reactivity Trends

  • Solubility : Ethoxy and methoxy groups enhance solubility in organic solvents (e.g., acetonitrile) but reduce water solubility. Halogenated derivatives exhibit lower polarity.
  • Reactivity :
    • Alkoxy groups activate the ring for electrophilic substitution (e.g., nitration).
    • Halogens direct incoming electrophiles to specific positions (e.g., bromine meta-directing).
  • Thermal Stability : Ethoxy derivatives may exhibit lower thermal stability than methoxy due to longer alkyl chains .

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